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Compound of Interest

Compound Name: Tantalum(V) methoxide

Cat. No.: B1590645 Get Quote

Technical Support Center: Tantalum(V) Methoxide
Welcome to the technical support center for Tantalum(V) Methoxide. This resource provides

researchers, scientists, and drug development professionals with essential information for the

safe and effective handling of this air-sensitive compound in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is Tantalum(V) methoxide and what are its key properties?

A1: Tantalum(V) methoxide, with the chemical formula Ta(OCH₃)₅, is an organometallic

compound belonging to the metal alkoxide family.[1][2] It is a white solid at room temperature

and serves as a crucial precursor for synthesizing tantalum-based materials, such as

tantalum(V) oxide (Ta₂O₅), through methods like sol-gel processing and chemical vapor

deposition (CVD).[1][3] Its high reactivity makes it valuable in materials science and catalysis.

[1]

Q2: Why is Tantalum(V) methoxide considered "air-sensitive"?

A2: Tantalum(V) methoxide is highly sensitive to moisture.[4] When exposed to water, even

atmospheric humidity, it readily undergoes hydrolysis. This reaction breaks down the

compound, forming tantalum hydroxides and eventually tantalum(V) oxide, which can

compromise the integrity and reactivity of the material for its intended application.[1][5]
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Q3: How must I store Tantalum(V) methoxide to ensure its stability?

A3: To prevent decomposition, Tantalum(V) methoxide must be stored in a tightly sealed

container under a dry, inert atmosphere, such as high-purity argon or nitrogen.[6][7] The

storage area should be cool, dry, and well-ventilated.[8][9] Using a glovebox or a Schlenk flask

for storage is highly recommended.[7]

Q4: What are the primary safety hazards associated with Tantalum(V) methoxide?

A4: Tantalum(V) methoxide is classified as a flammable solid.[6] It can cause skin and serious

eye irritation, and may also lead to respiratory irritation if inhaled.[6][8][9] It is harmful if

swallowed.[8] Always consult the Safety Data Sheet (SDS) before use and wear appropriate

personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[8][9] All

handling should be performed in a well-ventilated area or under engineering controls like a

fume hood.[9]

Q5: What solvents are compatible with Tantalum(V) methoxide?

A5: The choice of solvent is critical. For applications like sol-gel synthesis, anhydrous (dry)

alcohols such as absolute ethanol or methanol are commonly used.[1][3] It is imperative that

these solvents are rigorously dried and deoxygenated before use to prevent premature reaction

of the precursor. Tantalum(V) methoxide can also undergo alcoholysis, where the methoxide

groups exchange with the alkoxy groups from a solvent alcohol.[1]

Physicochemical Data
The quantitative properties of Tantalum(V) Methoxide are summarized below.
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Property Value Reference(s)

Chemical Formula Ta(OCH₃)₅ [1][2]

Molecular Weight 336.12 g/mol [1][2]

Appearance White solid [1][2]

CAS Number 865-35-0 [8][10]

Melting Point 49-51 °C [11]

Boiling Point 189-190 °C @ 10 mmHg [11]

Hazards
Flammable Solid,

Skin/Eye/Respiratory Irritant
[6][8]

Experimental Protocols & Methodologies
Protocol 1: General Handling of Tantalum(V) Methoxide Under Inert Atmosphere

This protocol outlines the standard procedure for handling Tantalum(V) methoxide using a

Schlenk line to prevent exposure to air and moisture.

Materials & Equipment:

Tantalum(V) methoxide

Schlenk flask and other required glassware (e.g., graduated cylinder, dropping funnel)

Schlenk line with dual vacuum/inert gas manifold

High-purity inert gas (Argon or Nitrogen)

Anhydrous solvents

Gas-tight syringes and cannulas (double-tipped needles)

Septa

Heat gun or oven for drying glassware
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Procedure:

Glassware Preparation: Thoroughly dry all glassware in an oven (>120°C) overnight and

allow it to cool under a stream of inert gas or in a desiccator.[7]

Inert Atmosphere Setup: Assemble the glassware on the Schlenk line. Evacuate the flask by

opening it to the vacuum line, and then backfill with inert gas. Repeat this cycle at least three

times to ensure a completely inert atmosphere.[7]

Reagent Transfer (Solid):

In a glovebox, weigh the desired amount of Tantalum(V) methoxide into the pre-dried

Schlenk flask.

Seal the flask, remove it from the glovebox, and connect it to the Schlenk line.

Solvent Addition: Transfer anhydrous, degassed solvent into the Schlenk flask via a gas-tight

syringe or a cannula.[7]

Reaction: Maintain a slight positive pressure of inert gas throughout the experiment, which

can be monitored with an oil bubbler.[7] Add other reagents using dry syringes or cannula

transfer techniques.

Workup: If the product is also air-sensitive, the reaction workup and purification must be

conducted under inert atmosphere conditions.

Protocol 2: Sol-Gel Synthesis of Tantalum(V) Oxide (Ta₂O₅) Films

This protocol describes a general method for preparing Ta₂O₅ thin films from a Tantalum(V)
methoxide precursor.[1][3]

Procedure:

Precursor Solution Preparation: Inside a glovebox or under an inert atmosphere, dissolve a

measured amount of Tantalum(V) methoxide in anhydrous methanol to create a solution of

the desired concentration (e.g., 0.2 M).[3]
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Hydrolysis: Prepare a separate solution of deionized water and anhydrous methanol. Add a

catalytic amount of an acid (e.g., HNO₃ or HCl).[3]

Sol Formation: Slowly add the water-methanol solution to the Tantalum(V) methoxide
solution while stirring. The molar ratio of water to the tantalum precursor is a critical

parameter that affects the final material properties.[1]

Aging: Allow the resulting sol to age for a specified period (e.g., 24 hours) to permit the

hydrolysis and condensation reactions to proceed.[1]

Deposition: Deposit the sol onto a substrate (e.g., silicon wafer) using a technique like spin

coating.

Drying and Calcination: Dry the coated substrate to remove the solvent. Subsequently, heat-

treat (calcine) the film at elevated temperatures to remove organic residues and crystallize

the Ta₂O₅.[1]

Troubleshooting Guide
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Problem Possible Cause Recommended Solution

Reaction Fails or Gives Very

Low Yield

1. Decomposition of

Tantalum(V) methoxide due to

improper storage or handling.

2. Presence of moisture in

solvents or reagents. 3.

Inactive reagent.

1. Verify the integrity of your

inert atmosphere setup

(glovebox or Schlenk line). 2.

Ensure all solvents and

reagents are rigorously dried

and degassed before use.[7] 3.

Use a freshly opened bottle of

the precursor or verify the

purity of older stock. Adjust

stoichiometry if partial

decomposition is suspected.[7]

White Precipitate Forms

Uncontrollably

1. Accidental exposure to

atmospheric moisture. 2.

Hydrolysis is occurring too

rapidly.

1. Immediately check all seals

and connections in your

apparatus for leaks. Ensure a

positive pressure of inert gas.

2. For sol-gel processes,

control the rate of water

addition carefully. Consider

cooling the reaction mixture to

slow down the hydrolysis and

condensation kinetics.

Inconsistent Experimental

Results

1. Partial decomposition of the

precursor, leading to variable

active concentrations. 2.

Impurities from decomposition

products are interfering with

the reaction.

1. If possible, purify the

Tantalum(V) methoxide via

vacuum distillation before use.

[1] 2. Always use a consistent

source and batch of the

precursor. Store it in small,

single-use aliquots inside a

glovebox to minimize repeated

exposure of the bulk material.
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Caption: Hydrolysis and condensation pathway of Tantalum(V) methoxide.
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Experiment Fails
(e.g., Low Yield, Precipitate)

Is inert atmosphere
(glovebox/Schlenk line)

 compromised?

Solution: Check for leaks.
Purge system thoroughly.

Yes

Are solvents and
reagents completely dry?

No

Solution: Use freshly dried/
distilled solvents.

No

Is the Ta(OCH₃)₅
precursor pure?

Yes

Solution: Use fresh reagent
or purify by distillation.

No

Re-run Experiment

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for experiments with Tantalum(V) methoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Phone: (601) 213-4426

Email: info@benchchem.com
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